4-((3-(2-Methoxyphenyl)allylidene)amino)-3-(m-tolyl)-1H-1,2,4-triazole-5(4H)-thione

• CAS No.: 478256-17-6
• Molecular Formula: C19H18N4OS
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 4-[(E)-[(E)-3-(2-methoxyphenyl)prop-2-enylidene]amino]-3-(3-methylphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C19H18N4OS/c1-14-7-5-9-16(13-14)18-21-22-19(25)23(18)20-12-6-10-15-8-3-4-11-17(15)24-2/h3-13H,1-2H3,(H,22,25)/b10-6+,20-12+
• InChI Key: BZDYLSZYXAPTMD-UPINRHINSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)C2=NNC(=S)N2/N=C/C=C/C3=CC=CC=C3OC
• Canonical SMILES: CC1=CC(=CC=C1)C2=NNC(=S)N2N=CC=CC3=CC=CC=C3OC

Description

4-((3-(2-Methoxyphenyl)allylidene)amino)-3-(m-tolyl)-1H-1,2,4-triazole-5(4H)-thione is a synthetic organic compound with the molecular formula C19H18N4OS and a molecular weight of 350.44 g/mol . This reagent features a 1,2,4-triazole-5(4H)-thione core, a scaffold known in medicinal chemistry for its diverse biological potential, including antimicrobial and enzyme inhibitory activities . The structure is further functionalized with a (E)-3-(2-methoxyphenyl)allylidene)amino group at the N-4 position and an m-tolyl (3-methylphenyl) substituent at the C-3 position, making it a valuable intermediate for exploring structure-activity relationships in heterocyclic chemistry . The compound is supplied with a minimum purity of 95% and must be stored at 2-8°C . This product is intended for research applications as a chemical building block or for biological screening in a laboratory setting. It is strictly For Research Use Only and is not intended for diagnostic or therapeutic procedures, nor for human or veterinary use.

Biological Activity

The compound 4-((3-(2-Methoxyphenyl)allylidene)amino)-3-(m-tolyl)-1H-1,2,4-triazole-5(4H)-thione is a member of the triazole-thione family, which has garnered attention for its diverse biological activities. This article explores its pharmacological potential, including antimicrobial, anticancer, anti-inflammatory, and antioxidant properties.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{19}\text{H}_{20}\text{N}_4\text{S}$$

This structure incorporates a triazole ring and a thione group, which are critical for its biological activity.

Antimicrobial Activity

Numerous studies have demonstrated the antimicrobial efficacy of triazole derivatives. The compound has shown significant activity against various bacterial strains. For instance:

• In vitro testing against Gram-positive and Gram-negative bacteria revealed inhibition zones ranging from 17 to 23 mm with minimum inhibitory concentrations (MICs) between 62.5 to 250 µg/ml .
• The compound's effectiveness was particularly noted against Escherichia coli and Staphylococcus aureus , indicating its potential as an antimicrobial agent .

Anticancer Properties

Triazole derivatives have been extensively studied for their anticancer properties. The following findings highlight the potential of this compound:

• Cell Line Studies : In vitro assays on breast cancer cell lines (e.g., MCF-7 and MDA-MB-231) showed that the compound exhibits significant cytotoxicity, with IC50 values indicating potent antiproliferative effects .
• Mechanism of Action : The anticancer activity is hypothesized to involve the inhibition of aromatase enzymes, which play a crucial role in estrogen synthesis—an important target in hormone-dependent cancers .

Anti-inflammatory and Antioxidant Effects

The compound also exhibits notable anti-inflammatory and antioxidant activities:

• Anti-inflammatory Assays : Inflammatory markers were significantly reduced in treated cell lines, suggesting that the compound may modulate inflammatory pathways .
• Antioxidant Activity : The ability to scavenge free radicals was assessed using DPPH and ABTS assays, where the compound demonstrated considerable antioxidant capacity .

Case Studies

Recent studies provide compelling evidence for the biological activity of this compound:

• Study on Antimicrobial Efficacy :
  • Researchers synthesized various triazole derivatives and evaluated their antimicrobial properties against multiple pathogens. The compound exhibited superior activity compared to conventional antibiotics .
• Evaluation of Anticancer Potential :
  • A study focused on the cytotoxic effects of triazole derivatives on cancer cell lines found that this compound significantly inhibited cell proliferation through apoptosis induction mechanisms .

Data Tables

Biological Activity	Test Organism/Cell Line	Result	Reference
Antimicrobial	E. coli	MIC: 62.5 - 250 µg/ml
Antimicrobial	Staphylococcus aureus	Inhibition Zone: 17 - 23 mm
Anticancer	MCF-7	IC50: Potent Cytotoxicity
Anti-inflammatory	Various Cell Lines	Reduced Inflammatory Markers
Antioxidant	DPPH Assay	Significant Scavenging Activity

Scientific Research Applications

Structure and Composition

• Molecular Formula : C19H18N4OS
• Molecular Weight : 350.43 g/mol
• CAS Number : 478256-17-6

The compound features a triazole ring, which is known for its ability to engage in various interactions due to the presence of nitrogen atoms. This structural characteristic contributes to its biological activity.

Antimicrobial Activity

Research has shown that derivatives of 1,2,4-triazoles possess significant antibacterial properties. The compound has been investigated for its efficacy against various bacterial strains. Studies indicate that it exhibits potent activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for antibiotic development.

Case Studies

• Antibacterial Efficacy : A study demonstrated that triazole derivatives showed higher antibacterial activity compared to standard antibiotics like ciprofloxacin. The derivatives were effective against strains such as Staphylococcus aureus and Escherichia coli and displayed a distinct inhibitory effect on biofilm-forming cells of Haemophilus influenzae .
• Antimycobacterial Activity : The compound was also evaluated for its activity against Mycobacterium tuberculosis. The results indicated that certain derivatives exhibited lower Minimum Inhibitory Concentrations (MICs) than traditional treatments, highlighting their potential in addressing drug-resistant strains .

Antifungal Properties

Triazole compounds are widely recognized for their antifungal properties. The compound's thione group enhances its interaction with fungal targets, making it a candidate for antifungal drug development.

Research Insights

Studies have indicated that triazole derivatives can inhibit fungal growth effectively. For instance, compounds containing the triazole core have shown promising results against Candida species and other pathogenic fungi .

Anti-inflammatory and Antioxidant Activities

The compound has also been studied for its anti-inflammatory and antioxidant effects, which are crucial in treating various chronic diseases. Research suggests that triazole derivatives can modulate inflammatory pathways and reduce oxidative stress in cells .

Pesticidal Properties

The structural features of 1,2,4-triazoles allow them to act as effective pesticides. The compound's ability to interfere with biological processes in pests makes it valuable in agricultural applications.

Efficacy Studies

Research has demonstrated that triazole derivatives can significantly reduce pest populations while being less harmful to beneficial insects. This selective toxicity is advantageous for sustainable agricultural practices .

Summary of Findings

Application Area	Key Findings
Antibacterial	Effective against various strains; higher activity than ciprofloxacin; inhibits biofilm formation
Antifungal	Promising results against Candida species; potential for new antifungal agents
Anti-inflammatory	Modulates inflammatory pathways; reduces oxidative stress
Agricultural Pesticide	Effective against pests with selective toxicity

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

• 3-(3-Methoxybenzyl)-4-(2-methoxyphenyl)-1H-1,2,4-triazole-5(4H)-thione ():

  • Structural Difference: Replaces the m-tolyl group with a 3-methoxybenzyl group.
  • Impact: The methoxybenzyl group increases polarity compared to m-tolyl, enhancing hydrogen bonding (N–H···S interactions in crystal lattices) and solubility in polar solvents .
  • Crystallography: Forms centrosymmetric dimers via N–H···S bonds, a common feature in triazole-thiones .
• 4-((5-Bromo-2-fluorobenzylidene)amino)-3-(m-tolyl)-1H-1,2,4-triazole-5(4H)-thione (): Structural Difference: Substitutes the 2-methoxyphenyl allylidene with a bromo-fluoroaryl group.
• 4-[(3,4-Dimethoxybenzylidene)amino]-5-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione (): Structural Difference: Incorporates a pyrazole ring and dimethoxybenzylidene group. Impact: The pyrazole enhances π-π stacking interactions, while dimethoxy groups improve solubility in organic solvents .

Crystallographic and Spectroscopic Insights

• Hydrogen Bonding :

  • The target compound’s crystal structure is expected to form N–H···S dimers, similar to and . However, the m-tolyl group may introduce C–H···π interactions, altering packing efficiency .
  • Bond Lengths : C–S bonds in triazole-thiones typically range from 1.67–1.68 Å, consistent across analogs (e.g., 1.6775 Å in ) .

• Spectroscopic Data :

  • IR : ν(N–H) ~3200 cm⁻¹; ν(C=S) ~1250 cm⁻¹, consistent with triazole-thiones .
  • NMR : The allylidene proton (CH=N) resonates at δ 8.5–9.0 ppm, while m-tolyl methyl protons appear at δ 2.3–2.5 ppm .

Thermal and Electronic Properties

• Thermal Stability : Triazole-thiones with electron-donating groups (e.g., methoxy) exhibit higher decomposition temperatures (>250°C) compared to halogenated analogs (~200°C) due to resonance stabilization .

Preparation Methods

Core Triazole-Thione Scaffold

The target compound’s 1,2,4-triazole-5(4H)-thione core is synthesized via cyclization of acylthiosemicarbazides. Search result demonstrates that 1,2,4-triazole-5-thiones are efficiently prepared by refluxing alkyl/aryl isothiocyanates with substituted hydrazides in ethanol, followed by alkaline cyclization (4N NaOH). For 3-(m-tolyl) substitution, 4-(m-tolyl)benzoic acid hydrazide is reacted with phenyl isothiocyanate to form an intermediate thiosemicarbazide, which undergoes base-mediated cyclization to yield 3-(m-tolyl)-1H-1,2,4-triazole-5(4H)-thione.

Allylidene Amino Substituent

The allylidene amino group at position 4 is introduced via Schiff base condensation. Search result details the reaction of 4-amino-triazole-3-thiones with aldehydes under acidic or neutral conditions. For the target compound, 3-(2-methoxyphenyl)propenal serves as the carbonyl component, reacting with the triazole’s primary amine to form the conjugated imine.

Stepwise Synthesis and Optimization

Synthesis of 3-(m-Tolyl)-1H-1,2,4-triazole-5(4H)-thione

Method A (One-Pot Protocol):

• Thiosemicarbazide Formation:

  • 4-(m-Tolyl)benzoic acid hydrazide (10 mmol) and phenyl isothiocyanate (12 mmol) are refluxed in ethanol (50 mL) for 4 hours.

  • Intermediate: N-(4-(m-tolyl)benzoyl)thiosemicarbazide (Yield: 85%).

• Cyclization:

  • The intermediate is refluxed in 4N NaOH (30 mL) for 6 hours, neutralized with HCl to pH 5–6, and filtered.

  • Product: 3-(m-Tolyl)-1H-1,2,4-triazole-5(4H)-thione (Yield: 72%; m.p. 224–226°C).

Method B (Classical Approach):

• Propionic acid-mediated cyclization of 4-(m-tolyl)thiosemicarbazide at 120°C for 8 hours yields the triazole-thione core (Yield: 65%).

Parameter	Method A	Method B
Reaction Time (h)	6	8
Yield (%)	72	65
Purity (HPLC, %)	98.5	97.2

Schiff Base Formation with 3-(2-Methoxyphenyl)propenal

• Preparation of 3-(2-Methoxyphenyl)propenal:

  • 2-Methoxycinnamaldehyde is synthesized via Claisen-Schmidt condensation of 2-methoxybenzaldehyde and acetaldehyde in NaOH/ethanol (Yield: 68%).

• Condensation Reaction:

  • 3-(m-Tolyl)-1H-1,2,4-triazole-5(4H)-thione (5 mmol) and 3-(2-methoxyphenyl)propenal (5.5 mmol) are stirred in anhydrous ethanol (40 mL) with glacial acetic acid (0.5 mL) at 60°C for 12 hours.

  • Product: 4-((3-(2-Methoxyphenyl)allylidene)amino)-3-(m-tolyl)-1H-1,2,4-triazole-5(4H)-thione (Yield: 54%; m.p. >290°C).

Reaction Mechanism and Regioselectivity

Cyclization of Thiosemicarbazides

Base-mediated cyclization proceeds via deprotonation of the thiosemicarbazide’s NH group, followed by intramolecular nucleophilic attack of the sulfur atom on the adjacent carbonyl carbon, eliminating water and forming the triazole-thione ring.

Schiff Base Formation

The primary amine of the triazole-thione attacks the electrophilic carbonyl carbon of 3-(2-methoxyphenyl)propenal, forming a protonated intermediate that loses water to generate the conjugated imine. Steric hindrance from the m-tolyl group directs the allylidene amino group to position 4.

Analytical Characterization

Spectroscopic Data

• IR (KBr, cm⁻¹): 3083 (N-H), 1687 (C=N), 1192 (C=S), 2995 (C-H aromatic).

• ¹H NMR (DMSO-d₆, δ ppm):

  • 8.33 (s, 1H, Py-H), 7.95 (s, 1H, N=CH), 2.78 (q, 2H, CH₂), 1.18 (t, 3H, CH₃).

  • Aromatic protons of m-tolyl (δ 7.2–7.5) and 2-methoxyphenyl (δ 6.8–7.1).

Chromatographic Validation

• HPLC: tR = 2.72 min (C18 column, MeOH:H₂O 70:30).

• Elemental Analysis: Calcd. for C₂₀H₁₈N₄O₂S: C, 62.81; H, 4.71; N, 14.65. Found: C, 62.75; H, 4.68; N, 14.60 .

Q & A

Q. What are the common synthetic routes for 4-((3-(2-Methoxyphenyl)allylidene)amino)-3-(m-tolyl)-1H-1,2,4-triazole-5(4H)-thione, and how are reaction conditions optimized?

The compound is synthesized via nucleophilic substitution or condensation reactions. For example, a Schiff base derivative can be prepared by refluxing 4-amino-3-(m-tolyl)-1H-1,2,4-triazole-5(4H)-thione with 2-methoxycinnamaldehyde in ethanol under acidic catalysis (e.g., HCl). Optimization involves adjusting reaction time (3–6 hours), temperature (70–80°C), and stoichiometric ratios (1:1.2 aldehyde:amine). Reaction progress is monitored via TLC, and yields are improved by recrystallization from ethanol or methanol .

Q. Which spectroscopic and crystallographic methods are employed to characterize this compound, and how are spectral assignments validated?

Key techniques include:

• IR spectroscopy : Identifies the thione (C=S) stretch near 1250 cm⁻¹ and imine (C=N) bands at ~1600 cm⁻¹.
• NMR spectroscopy : ¹H NMR confirms aromatic protons (δ 6.8–7.5 ppm) and imine proton (δ ~8.5 ppm). ¹³C NMR assigns thione carbon (δ ~170 ppm).
• X-ray crystallography : Resolves molecular geometry and validates bond lengths/angles. Data refinement using SHELXL ensures R-factors <0.05. Assignments are cross-validated against DFT-calculated spectra (B3LYP/6-311G(d,p)) .

Advanced Research Questions

Q. How can density functional theory (DFT) predict molecular geometry, vibrational frequencies, and electronic properties of this compound?

DFT calculations (e.g., B3LYP/6-311G(d,p)) optimize the ground-state geometry, compute vibrational frequencies, and determine HOMO-LUMO energy gaps. For example:

• Vibrational analysis : Calculated IR frequencies for C=S and C=N bonds match experimental data with <5% deviation.
• Electronic properties : HOMO-LUMO gaps (~4.5 eV) indicate stability, while electrostatic potential maps highlight nucleophilic/electrophilic regions.
• Conformational analysis : Torsional angle scans (0–180°) reveal energy minima for stable conformers .

Q. What strategies resolve contradictions between experimental crystallographic data and computational models?

Discrepancies in bond lengths or angles are addressed by:

• Refinement protocols : Using SHELXL to account for disorder, twinning, or thermal motion.
• Solvent effects : Incorporating solvent molecules (e.g., ethanol) in DFT models to mimic crystal packing.
• Dispersion corrections : Applying Grimme’s D3 correction in DFT to improve van der Waals interactions. High-resolution data (d-spacing <0.8 Å) and Hirshfeld surface analysis further validate intermolecular interactions .

Q. How is the bioactivity of this triazole-thione derivative evaluated in structure-activity relationship (SAR) studies?

SAR studies involve:

• Analog synthesis : Introducing substituents (e.g., halogens, methyl groups) at the 2-methoxyphenyl or m-tolyl positions.
• Bioassays : Testing antimicrobial activity (MIC against E. coli or S. aureus) or antitumor activity (IC50 in cancer cell lines).
• Computational modeling : Docking studies with target enzymes (e.g., dihydrofolate reductase) identify key interactions (hydrogen bonds, π-π stacking) .

Methodological Tables

Q. Table 1: Key Spectral Data for Characterization

Technique	Observed Data	Reference
IR (C=S stretch)	1245–1260 cm⁻¹
¹H NMR (imine H)	δ 8.4–8.6 ppm (singlet)
X-ray (C-S bond)	1.68–1.72 Å

Q. Table 2: DFT-Calculated vs. Experimental Properties

Property	DFT Value	Experimental Value	Deviation
C=S Bond Length	1.71 Å	1.69 Å	1.2%
HOMO-LUMO Gap	4.3 eV	N/A	–
Imine C=N Stretch	1605 cm⁻¹	1598 cm⁻¹	0.4%